BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 5-
Methyl-2-hexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methyl-2-hexanone

Cat. No.: B1664664

Essential Safety and Handling Guide for 5-Methyl-2-
hexanone

This guide provides immediate safety, operational, and disposal information for the handling of
5-Methyl-2-hexanone (CAS No. 110-12-3), also known as Methyl isoamyl ketone (MIAK). The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Properties and Hazards

5-Methyl-2-hexanone is a colorless, flammable liquid with a characteristic fruity odor.[1][2] It is
harmful if inhaled and can cause serious eye irritation.[3][4] Understanding its physical and
chemical properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of 5-Methyl-2-hexanone
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Property

Value

CAS Number

110-12-3[3][5]

Molecular Formula

C7H140][3]

Molecular Weight 114.19 g/mol [1]
Appearance Colorless, clear liquid[1][2]
Odor Pleasant, fruity odor[1][2]
Boiling Point 145 °C (293 °F)[1]

Melting Point -74 °C (-101.2 °F)

Flash Point 40 °C (104 °F) - closed cup
Density 0.814 g/mL at 25 °CJ[1]

Solubility in Water

5.4 g/L at 25 °C

Vapor Pressure

4.5 mmHg at 20 °C

Vapor Density

3.94 (vs air)

Autoignition Temp.

425 °C (797 °F)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 5-Methyl-2-hexanone to prevent
exposure.[3][6]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment

Specification and Purpose

Eye/Face Protection Safety goggles or face shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[5] A face
shield may be necessary

where splash hazards exist.[7]

) ) Chemical-resistant gloves and
Skin Protection _ _
protective clothing

Wear appropriate personal
protective clothing to prevent
skin contact.[2] This includes
lab coats, aprons, or coveralls.
The specific material of the
gloves should be resistant to
ketones. Remove and wash
contaminated clothing before

reuse.[6]

) ) Air-purifying respirator with
Respiratory Protection _ _
organic vapor cartridges

Use only outdoors or in a well-
ventilated area.[5] If ventilation
is inadequate or exposure
limits may be exceeded, wear
a NIOSH-approved respirator
with an organic vapor
cartridge.[7]

Immediate First Aid Measures

In the event of exposure, immediate action is critical. The following table outlines first aid

procedures.

Table 3: First Aid Measures for 5-Methyl-2-hexanone Exposure

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-mdi-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-hexanone
https://aksci.com/sds/4339BB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-mdi-en.pdf
https://www.benchchem.com/product/b1664664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the person to fresh air and keep them at
) rest in a position comfortable for breathing.[3][5]
Inhalation L .
If breathing is difficult, provide oxygen. If

symptoms persist, seek medical attention.[3]

Immediately take off all contaminated clothing.
) [5] Rinse the skin with plenty of soap and water
Skin Contact ) )
for at least 15 minutes.[2][3] Seek medical

advice if irritation develops or persists.[3]

Immediately rinse cautiously with water for at

least 15 minutes, also under the eyelids.[5] If
Eye Contact .

present, remove contact lenses and continue

rinsing.[3] Get immediate medical attention.[5]

Rinse mouth thoroughly with water.[2][3] Do
) NOT induce vomiting.[2][3] If the person is
Ingestion . . .
conscious, give them water to drink.[3] Seek

immediate medical attention.[3]

Operational Plan for Safe Handling

A systematic approach to handling 5-Methyl-2-hexanone is essential to minimize risks.
Step 1: Preparation and Engineering Controls

o Ventilation: Always handle 5-Methyl-2-hexanone in a well-ventilated area, preferably within
a chemical fume hood.[5][6]

* Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1][5][8] Implement a strict "No Smoking" policy in the handling area.[1][5]

o Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[5][8] All
equipment used for handling must be properly grounded and bonded to prevent static
discharge.[5][9] Use only non-sparking tools.[5][8]

Step 2: Chemical Handling
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» Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed
in Table 2.

» Dispensing: When transferring the liquid, pour slowly to minimize splashing. For transfers of
5 gallons or more, ensure containers are grounded and bonded.[10]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[6][9] Do not breathe vapors or
mist.[4][8]

Step 3: Storage
» Container: Keep the container tightly closed when not in use.[1][5][6]

e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][5]

[9]

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[5][8][10]

Step 4: Post-Handling

o Hygiene: Wash hands thoroughly after handling.[3][6] Do not eat, drink, or smoke in the work
area.[8]

o Decontamination: Clean any contaminated surfaces promptly.

Disposal Plan
Chemical waste must be managed in compliance with all local, regional, and national
regulations.[5]

Step 1: Waste Collection

o Container: Collect waste 5-Methyl-2-hexanone and contaminated materials (e.g., absorbent
pads, gloves) in a designated, properly labeled, and sealed container.[2] The container
should be suitable for flammable chemical waste.
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o Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "5-
Methyl-2-hexanone,” and the associated hazards (Flammable Liquid, Harmful).

Step 2: Storage of Waste

o Location: Store the sealed waste container in a designated hazardous waste accumulation
area. This area should be cool, well-ventilated, and away from incompatible materials and

ignition sources.
e Segregation: Do not mix with incompatible waste streams.
Step 3: Final Disposal

» Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous

waste disposal contractor.[4]

o Documentation: Maintain all records of waste disposal as required by your institution and
regulatory agencies. Do not dispose of 5-Methyl-2-hexanone down the drain or in general
trash.[2]

Emergency Workflow: Chemical Spill Response

The following diagram outlines the procedural flow for responding to a 5-Methyl-2-hexanone

spill.
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Workflow for 5-Methyl-2-hexanone Spill

Evacuate immediate area
Alert personnel

Assess the spill
Is it minor or major?

Minor Spill Major Spill

Don appropriate PPE

Major Spill:
Call emergency response team
Evacuate the building

Eliminate all
ignition sources

Increase ventilation
(if safe to do so)

Contain the spill with
inert absorbent material

Collect absorbed material with
non-sparking tools

Place in a sealed container
for hazardous waste disposal

Decontaminate the spill area
and equipment

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for managing a 5-Methyl-2-hexanone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1664664?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/5-methyl-2-hexanone_u34676/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-hexanone
https://es.polic-chemical.com/knowledge/information/5-methyl-2-hexanone-msds.html
https://buyat.ppg.com/EHSDocumentManagerPublic/pdf_main.aspx?StreamId=680fd7f84e3f19ef0000&Id=680fd8104eb475300001
https://www.fishersci.com/store/msds?partNumber=AC149660025&countryCode=US&language=en
https://aksci.com/sds/4339BB_SDS.pdf
https://solutions.covestro.com/-/media/covestro/corporate/productsafetyfirst/resources/selection-of-protective-clothing-mdi-en.pdf
https://www.fishersci.es/store/msds?partNumber=10173720&countryCode=ES&language=en
https://www.guidechem.com/encyclopedia/5-methyl-2-hexanone-dic2181.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7397123.htm
https://www.benchchem.com/product/b1664664#personal-protective-equipment-for-handling-5-methyl-2-hexanone
https://www.benchchem.com/product/b1664664#personal-protective-equipment-for-handling-5-methyl-2-hexanone
https://www.benchchem.com/product/b1664664#personal-protective-equipment-for-handling-5-methyl-2-hexanone
https://www.benchchem.com/product/b1664664#personal-protective-equipment-for-handling-5-methyl-2-hexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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